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DXR3 Raman Spectrometer Technical Support
Center
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to help researchers, scientists, and drug development professionals resolve common

error messages and issues encountered with the DXR3 Raman spectrometer.

Frequently Asked Questions (FAQs) &
Troubleshooting Guides
Error Message: "Performance Verification fails."
Question: What should I do if the Performance Verification (PV) test fails?

Answer: A failed Performance Verification test indicates that the instrument is not meeting its

specified performance standards. This can be due to several factors related to wavelength

accuracy or image resolution.

Troubleshooting Steps:

Focus: The most common cause of PV failure is incorrect focus. Carefully re-run the PV test,

ensuring the alignment/calibration tool pinhole is correctly in focus.[1]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b15580434?utm_src=pdf-interest
https://management.apcresearch.org/resources/lab/raman/sop
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15580434?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wavelength Accuracy: If a wavelength accuracy test fails, it suggests a need for realignment

and recalibration.

Perform an alignment and calibration of the installed laser set.[1]

After successful alignment and calibration, rerun the PV test.

If the wavelength accuracy test fails again, it may indicate a more significant issue. Please

contact technical support.[1]

Image Resolution: If the image resolution test fails, and you have already ensured correct

focus, please contact technical support for further assistance.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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